4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile

• IUPAC Name: 4-[2-[methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile
• InChI: InChI=1S/C15H16N2O2S2/c1-17(11-14-6-8-20-12-14)7-9-21(18,19)15-4-2-13(10-16)3-5-15/h2-6,8,12H,7,9,11H2,1H3
• InChI Key: DUASWRMEBROMOH-UHFFFAOYSA-N
• Canonical SMILES: CN(CCS(=O)(=O)C1=CC=C(C=C1)C#N)CC2=CSC=C2
• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol

Description

4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile, also known as MTAESB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MTAESB is a sulfonamide-based compound that has been synthesized through a multi-step process, and its unique structure has led to its investigation in numerous scientific studies.

Mechanism of Action

4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile is a sulfonamide-based compound that has been shown to inhibit the activity of certain enzymes, including carbonic anhydrases and metalloproteases. The exact mechanism of action of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile is not fully understood, but it is believed to involve the binding of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile to the active site of the enzyme, leading to inhibition of enzyme activity.
Biochemical and Physiological Effects:
4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile has been shown to have various biochemical and physiological effects, including inhibition of carbonic anhydrase activity, inhibition of metalloprotease activity, and anti-inflammatory effects. Additionally, 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile has been shown to have potential as a therapeutic agent for various diseases, including cancer and diabetes.

Advantages and Limitations for Lab Experiments

4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile has several advantages for use in lab experiments, including its unique structure and potential as a therapeutic agent. However, there are also limitations to its use, including its potential toxicity and limited availability.

Future Directions

There are several future directions for research involving 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile, including further investigation of its potential as a therapeutic agent for various diseases, including cancer and diabetes. Additionally, 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile could be further studied for its potential as a tool for studying protein-protein interactions and its potential as a component in organic electronic devices. Further research is also needed to better understand the mechanism of action of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile and its potential toxicity.

Synthesis Methods

The synthesis of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile involves several steps, starting with the reaction of 4-bromobenzonitrile with sodium hydride to form 4-cyanobenzyl bromide. This intermediate is then reacted with 2-(methylthiophen-3-ylmethyl)amine in the presence of palladium catalysts to form 4-[2-(methyl(thiophen-3-ylmethyl)amino)ethyl]benzonitrile. The final step involves the reaction of the previously synthesized compound with sodium sulfonate to form 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile.

Scientific Research Applications

4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile has been investigated for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile has been studied for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. In biochemistry, 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile has been investigated for its ability to inhibit enzyme activity and its potential as a tool for studying protein-protein interactions. In material science, 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethylsulfonyl]benzonitrile has been studied for its potential as a component in organic electronic devices.